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Compound of Interest

Compound Name: ZM223

Cat. No.: B15616375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZM223 hydrochloride is a potent, orally active, non-covalent inhibitor of the NEDD8 activating

enzyme (NAE).[1] As a critical component of the NEDDylation pathway, NAE plays a pivotal

role in the regulation of cullin-RING ligases (CRLs), which are themselves key regulators of

protein degradation. The inhibition of NAE by ZM223 disrupts these processes, leading to the

accumulation of CRL substrates and subsequent cell cycle arrest and apoptosis. This

mechanism of action has positioned ZM223 and other NAE inhibitors as promising candidates

for cancer therapy. This guide provides a comprehensive overview of the known properties,

mechanism of action, and experimental data related to ZM223 hydrochloride salt.

Physicochemical Properties
The hydrochloride salt of ZM223 is typically used in research due to its likely enhanced water

solubility and stability compared to the free base. While comprehensive experimental data on

the physicochemical properties of ZM223 hydrochloride is not publicly available, key computed

and known properties are summarized below.

Table 1: Physicochemical Properties of ZM223 Hydrochloride
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Property Value Source

IUPAC Name

N-[6-[[2-(4-

aminophenyl)sulfanylacetyl]am

ino]-1,3-benzothiazol-2-yl]-4-

(trifluoromethyl)benzamide;hyd

rochloride

PubChem[2]

Molecular Formula C₂₃H₁₈ClF₃N₄O₂S₂ PubChem[2]

Molecular Weight 539.0 g/mol PubChem[2]

Exact Mass 538.0511804 Da PubChem[2]

CAS Number 2438679-27-5 PubChem[2]

Free Base CAS 2031177-48-5 PubChem[2]

Solubility
DMSO: 83.33 mg/mL (165.82

mM)
MedChemExpress[3]

Appearance Solid (presumed) MedChemExpress

Melting Point Data not available

pKa Data not available

LogP Data not available

Synthesis and Analysis
Synthesis
A detailed, publicly available synthesis protocol for ZM223 (N-[6-[[2-(4-

aminophenyl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]-4-(trifluoromethyl)benzamide) and its

subsequent conversion to the hydrochloride salt has not been identified in the surveyed

literature. The synthesis of related aminophenylbenzothiazole compounds is documented in

various patents, suggesting multi-step synthetic routes likely involving the formation of the

benzothiazole core followed by amide coupling reactions.[4][5]

Analytical Data
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Specific analytical data for ZM223 hydrochloride, such as ¹H-NMR, ¹³C-NMR, HPLC, and mass

spectrometry, are not readily available in the public domain. Characterization of the compound

would typically involve these standard analytical techniques to confirm its identity, purity, and

structure.

Mechanism of Action and Pharmacology
The NEDDylation Pathway
ZM223 is an inhibitor of the NEDD8 activating enzyme (NAE). The NEDDylation pathway is a

crucial post-translational modification process analogous to ubiquitination. It involves the

covalent attachment of the ubiquitin-like protein NEDD8 to target proteins. This process is

initiated by NAE, an E1-like enzyme, which activates NEDD8 in an ATP-dependent manner.

The activated NEDD8 is then transferred to an E2 conjugating enzyme (e.g., UBC12), and

finally, with the help of an E3 ligase, is attached to a lysine residue on the substrate protein.[6]

[7]

The most well-characterized substrates of NEDDylation are the cullin proteins, which are

scaffold components of cullin-RING E3 ubiquitin ligases (CRLs). The NEDDylation of cullins is

essential for the activity of CRLs, which in turn target a wide range of proteins for ubiquitination

and subsequent proteasomal degradation. These substrates include proteins involved in cell

cycle progression, DNA replication, and signal transduction.[8]

Inhibition by ZM223
ZM223 acts as a non-covalent inhibitor of NAE. By binding to NAE, ZM223 prevents the initial

activation of NEDD8, thereby blocking the entire downstream NEDDylation cascade. This

inhibition leads to a decrease in the levels of NEDDylated cullins, resulting in the inactivation of

CRLs. Consequently, the substrates of these CRLs accumulate within the cell. This disruption

of protein homeostasis leads to cellular stress, cell cycle arrest, and ultimately, apoptosis in

cancer cells.

Diagram 1: The NEDDylation Signaling Pathway and Inhibition by ZM223
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Caption: Inhibition of the NAE by ZM223 blocks the NEDDylation cascade.

Biological Activity
ZM223 has demonstrated potent anti-proliferative activity in various cancer cell lines.

Table 2: In Vitro Biological Activity of ZM223

Cell Line Cancer Type Assay IC₅₀ Source

HCT-116 Colon Carcinoma Cell Proliferation 100 nM
MedChemExpres

s[9]

U-2OS Osteosarcoma Cell Proliferation 122 nM
MedChemExpres

s[9]

MGC-803 Gastric Cancer CCK8 Assay 4.91 µM
MedChemExpres

s[9]

Treatment of cancer cells with ZM223 leads to a dose-dependent decrease in NEDD8 levels

and an accumulation of the E2 enzyme UBC12, which are hallmarks of NAE inhibition.[9]
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Experimental Protocols
While a specific, detailed protocol for the synthesis of ZM223 hydrochloride is not publicly

available, representative protocols for assessing its biological activity can be described based

on available information for ZM223 and other NAE inhibitors.

NAE Inhibition Assay (Representative)
This protocol describes a general method for determining the inhibitory activity of a compound

against NAE in a biochemical assay.

Principle: The assay measures the transfer of NEDD8 from the E1 enzyme (NAE) to the E2

enzyme (UBC12). Inhibition of NAE will prevent this transfer.

Materials:

Recombinant human NAE (APPBP1/UBA3)

Recombinant human UBC12

Recombinant human NEDD8

ATP

Assay Buffer (e.g., Tris-HCl, pH 7.5, containing MgCl₂, DTT)

ZM223 hydrochloride (or other test inhibitor)

Detection reagent (e.g., anti-NEDD8 antibody for Western blot, or fluorescently labeled

NEDD8 for fluorescence polarization)

Procedure:

Prepare serial dilutions of ZM223 hydrochloride in assay buffer.

In a microplate, combine NAE, UBC12, and the test inhibitor at various concentrations.

Initiate the reaction by adding a mixture of NEDD8 and ATP.
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Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific time

(e.g., 60 minutes).

Stop the reaction (e.g., by adding SDS-PAGE loading buffer).

Analyze the formation of the NEDD8-UBC12 conjugate. This can be done by:

Western Blot: Separate the reaction products by SDS-PAGE, transfer to a membrane, and

probe with an anti-NEDD8 antibody to visualize the NEDD8-UBC12 band.

Fluorescence-based methods: If using fluorescently labeled NEDD8, measure the change

in fluorescence polarization or intensity.

Quantify the amount of NEDD8-UBC12 conjugate formed at each inhibitor concentration.

Calculate the IC₅₀ value by plotting the percentage of inhibition against the inhibitor

concentration.

Diagram 2: Experimental Workflow for NAE Inhibition Assay
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Caption: Workflow for determining the IC₅₀ of ZM223 against NAE.
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Cellular Western Blot for NAE Pathway Inhibition
This protocol is based on the methodology described for ZM223 by MedChemExpress.[9]

Principle: Treatment of cells with an NAE inhibitor will lead to a decrease in global NEDDylation

and an accumulation of the E2 enzyme UBC12. These changes can be detected by Western

blot.

Materials:

HCT-116 colon cancer cells

Cell culture medium and supplements

ZM223 hydrochloride

Lysis buffer (e.g., RIPA buffer with protease inhibitors)

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies: anti-NEDD8, anti-UBC12, anti-GAPDH (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Seed HCT-116 cells in culture plates and allow them to adhere overnight.

Treat the cells with varying concentrations of ZM223 hydrochloride (e.g., 0.1 µM, 1 µM) for a

specified time (e.g., 4 hours). Include a vehicle control (e.g., DMSO).
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Wash the cells with cold PBS and lyse them with lysis buffer.

Clarify the lysates by centrifugation and determine the protein concentration using a BCA

assay.

Normalize the protein concentrations and prepare samples with SDS-PAGE loading buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies (anti-NEDD8, anti-UBC12, or anti-GAPDH)

overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Add chemiluminescent substrate and visualize the protein bands using an imaging system.

Analyze the band intensities to determine the effect of ZM223 on NEDD8 and UBC12 levels

relative to the loading control.

Logical Relationships and Conclusion
The development and study of ZM223 hydrochloride are based on a clear logical framework

targeting a fundamental cellular process for therapeutic benefit.

Diagram 3: Logical Framework of ZM223 as a Cancer Therapeutic
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Caption: The logical progression from biological premise to therapeutic outcome for ZM223.

In conclusion, ZM223 hydrochloride is a valuable research tool for studying the NEDDylation

pathway and its role in cancer biology. Its potency as a non-covalent NAE inhibitor has been

demonstrated in cellular assays. While detailed information regarding its synthesis and

comprehensive physicochemical properties is not widely available, the existing data on its

mechanism of action and biological activity provide a strong foundation for its use in preclinical
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research and drug development efforts targeting the NEDDylation pathway. Further studies are

warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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